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Compound of Interest

Compound Name: (Bromomethyl)cyclohexane

Cat. No.: B057075 Get Quote

Essential Safety and Handling Guide for
(Bromomethyl)cyclohexane
This guide provides immediate, essential safety protocols and logistical information for the

handling and disposal of (Bromomethyl)cyclohexane. It is intended for researchers,

scientists, and drug development professionals to ensure safe laboratory operations. The

following procedural guidance is based on current safety data sheets and chemical hazard

information.

Hazard Summary
(Bromomethyl)cyclohexane is classified as a hazardous substance and requires careful

handling.[1][2] Key hazards include its flammability and its potential to cause irritation to the

skin, eyes, and respiratory system.[1][2]
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Hazard Classification Description

Flammable Liquid

The vapor can form explosive mixtures with air

and may travel to an ignition source and flash

back.[1][3]

Skin Irritant

Causes skin irritation upon contact.[2]

Prolonged contact with wet clothing should be

avoided.[1]

Eye Irritant
Causes serious eye irritation and potential

damage.[1][2]

Respiratory Irritant

Inhalation of vapors, mists, or fumes may cause

respiratory irritation and potential lung damage.

[1][2] High concentrations can lead to dizziness

and drowsiness.[1]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is critical to minimize exposure. The following table outlines the

recommended equipment for handling (Bromomethyl)cyclohexane.
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PPE Category Specification Rationale

Eye & Face Protection

Chemical safety goggles

compliant with OSHA 29 CFR

1910.133 or European

Standard EN166.[2]

To protect against splashes

and vapors that can cause

serious eye irritation.[2]

Skin & Body Protection

Gloves: Chemically resistant

gloves (e.g., Neoprene, PVC).

[1] Glove suitability depends

on the frequency and duration

of contact.[1] Clothing: Wear

appropriate protective clothing,

such as a lab coat or overalls,

to prevent skin exposure.[1][2]

A PVC apron may be

necessary for larger quantities.

[1] Footwear: Safety footwear

or rubber gumboots.[1]

To prevent skin contact, which

can cause irritation.[1][2]

Contaminated clothing should

be removed immediately and

washed before reuse.[2][3]

Respiratory Protection

All work should be conducted

in a well-ventilated area or a

chemical fume hood.[1][2] If

ventilation is inadequate or

exposure limits may be

exceeded, use a

NIOSH/MSHA approved

respirator with an organic

vapor filter (Type A, Brown,

conforming to EN14387).[2]

To prevent the inhalation of

vapors which are irritating to

the respiratory system and

may cause other health

effects.[1][2]

Quantitative Safety Data
The following data points are essential for risk assessment and safe handling protocols.
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Property Value

Flash Point 57 °C / 134.6 °F (closed cup)[3]

Specific Gravity 1.269 g/mL at 25 °C[1]

Boiling Point 76 - 77 °C / 168.8 - 170.6 °F (@ 26 mmHg)[3]

Vapor Density >1 (Heavier than air)[1]

EPA Hazardous Waste # D001 (Ignitability)[1]

Operational and Disposal Plan
Adherence to a strict operational workflow is crucial for safety. The following sections provide

step-by-step guidance for handling, emergency response, and disposal.

Handling and Storage Protocol
Ventilation: Always handle (Bromomethyl)cyclohexane in a well-ventilated area, preferably

inside a certified chemical fume hood, to prevent vapor accumulation.[1][2]

Ignition Sources: Keep the chemical away from all sources of ignition, including heat, sparks,

open flames, and hot surfaces.[1][2][4] Implement a strict "No Smoking" policy in the

handling area.[1][2]

Equipment: Use explosion-proof electrical, ventilating, and lighting equipment.[2][3] Employ

non-sparking tools for all transfers and operations.[2]

Static Discharge: Take precautionary measures against static discharge.[2][3] Ensure all

containers and receiving equipment are properly grounded and bonded during transfer.[2][3]

Personal Contact: Avoid all personal contact, including inhalation of vapors and contact with

skin and eyes.[1]

Storage: Store in original, tightly closed containers in a cool, dry, and well-ventilated area.[1]

[2][4] The storage location should be a designated flammable liquid storage area, away from

incompatible materials such as strong oxidizing agents and strong bases.[1][2]
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Emergency Response Plan
Spill Response:

Evacuate and Isolate: Immediately clear the area of all personnel and move upwind.[1]

Remove Ignition Sources: Eliminate all potential ignition sources from the vicinity of the spill.

[1][2]

Ventilate: Ensure the area is well-ventilated.

Containment: Wear full PPE, including respiratory protection for large spills.[1] Prevent the

spill from entering drains or waterways.[1]

Absorption: Soak up the spill using an inert absorbent material such as sand, silica gel, or

universal binder.[2]

Collection: Collect the absorbed material and spill residue into a suitable, labeled, and

sealed container for hazardous waste disposal.[2]

First Aid Measures:

Eye Contact: Immediately rinse eyes cautiously with plenty of water for at least 15 minutes,

also under the eyelids.[2][3] Remove contact lenses if present and easy to do.[2][3] Seek

medical attention if eye irritation persists.[2][3]

Skin Contact: Take off immediately all contaminated clothing.[2][3] Wash the affected skin

area with soap and plenty of water.[3] If skin irritation occurs, get medical advice.[2]

Inhalation: Remove the victim to fresh air and keep them at rest in a position comfortable for

breathing.[2][3] If the person feels unwell or breathing is difficult, call a poison center or

physician.[2][3]

Ingestion: Clean the mouth with water and seek medical attention.[3] Do NOT induce

vomiting.[5][6]

Disposal Plan
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All materials contaminated with (Bromomethyl)cyclohexane must be treated as hazardous

waste.[1]

Waste Collection: Collect all waste, including contaminated gloves, absorbent materials, and

empty containers, in a suitable, clearly labeled, and tightly sealed container.

Regulatory Compliance: All waste disposal must be handled in strict accordance with all

applicable local, state, and federal regulations.[1][2]

Disposal Method: Dispose of the waste through an approved and licensed professional

waste disposal service.[2][4] Do not pour down the drain or mix with general waste.[1]

Chemical Handling and Emergency Workflow
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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